
Commercial Availability and Technical Profile of
Metazachlor Oxalic Acid-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metazachlor Oxalic Acid-d6

Cat. No.: B15553092 Get Quote

Metazachlor Oxalic Acid-d6, a deuterated metabolite of the chloroacetanilide herbicide

Metazachlor, serves as a critical internal standard for the quantitative analysis of its parent

compound and related metabolites in various environmental and biological matrices. This

technical guide provides an overview of its commercial suppliers, physicochemical properties, a

representative analytical workflow, and its position within the metabolic pathway of

Metazachlor. This information is intended for researchers, analytical scientists, and

professionals in drug and pesticide development.

Commercial Suppliers
Metazachlor Oxalic Acid-d6 is available from several specialized chemical suppliers who

provide reference standards for research and analytical purposes. The product is intended for

laboratory use only and not for human or animal consumption.[1] Key suppliers include:

Clinivex: Offers Metazachlor Oxalic Acid-d6 for research and development purposes.

CymitQuimica: Supplies Metazachlor Oxalic Acid-d6, identified as a deuterium-labeled

form of a Metazachlor metabolite found in surface and groundwater.[1]

Clearsynth: A manufacturer and exporter of Metazachlor Oxalic Acid-d6, providing the

product with a Certificate of Analysis.[2]

United States Biological: Provides highly purified Metazachlor Oxalic Acid-d6.
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MedChemExpress: Offers the deuterated compound as a stable isotope product.

LGC Standards: Supplies Metazachlor Oxalic Acid and its deuterated form as certified

reference materials.[3]

Physicochemical and Purity Data
Metazachlor Oxalic Acid-d6 is primarily used as an internal standard in analytical

methodologies such as High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-tandem Mass Spectrometry (LC-MS/MS) for the accurate quantification of

Metazachlor and its metabolites.[2] The deuteration provides a distinct mass-to-charge ratio,

allowing for clear differentiation from the non-labeled analyte in mass spectrometry-based

detection.

Below is a summary of available quantitative data for Metazachlor Oxalic Acid-d6 and a

related deuterated standard, Metazachlor-d6.

Parameter
Metazachlor Oxalic
Acid-d6

Metazachlor-d6 Source

Molecular Formula C₁₄H₉D₆N₃O₃ C₁₄H₁₀D₆ClN₃O [4][5]

Molecular Weight 279.32 283.79 [4][5]

Purity (HPLC) 98.98% (205 nm) 99.35% [4][5]

Isotopic Purity >95% (99.0% d6) 98.6% (91.46% d6) [4][5]

Appearance Pale Yellow Solid
White to off-white

Solid
[4][5]

Solubility
DMSO (Slightly),

Methanol (Slightly)
Not specified [4]

Storage Conditions -20°C 4°C, protect from light [4][5]

Experimental Protocol: Quantitative Analysis of
Metazachlor Metabolites in Water Samples by LC-
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MS/MS
The following is a generalized protocol for the determination of Metazachlor metabolites,

including Metazachlor Oxalic Acid, in water samples using Metazachlor Oxalic Acid-d6 as an

internal standard. This protocol is synthesized from established analytical methods for pesticide

residue analysis.[6][7][8]

1. Sample Preparation

Collect water samples in appropriate containers.

For samples with particulate matter, pre-filter to eliminate suspended solids.[5]

Acidify the sample to pH 2 with a suitable acid (e.g., sulfuric acid).[5]

Spike the sample with a known concentration of Metazachlor Oxalic Acid-d6 internal

standard solution.

2. Solid Phase Extraction (SPE) - Optional Enrichment Step

For low-level detection, an enrichment step may be necessary.

Condition a hydrophilic-lipophilic balance (HLB) SPE cartridge with methanol followed by

deionized water.

Load the spiked water sample onto the conditioned cartridge at a controlled flow rate.

Wash the cartridge to remove interferences.

Elute the analytes and the internal standard with an appropriate solvent (e.g., acetonitrile).

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a

suitable solvent for LC-MS/MS analysis.

3. LC-MS/MS Analysis

Chromatographic Separation:
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Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with water and acetonitrile, both containing a small

percentage of formic acid and/or ammonium formate, is typical.[6]

Injection Volume: Typically 10-100 µL.[6]

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in either positive or negative ion mode,

depending on the specific metabolites being targeted.

Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions: Specific precursor-to-product ion transitions for both the native analyte

(Metazachlor Oxalic Acid) and the deuterated internal standard (Metazachlor Oxalic
Acid-d6) must be determined and optimized.

4. Quantification

A calibration curve is generated by analyzing a series of standards containing known

concentrations of the native analyte and a constant concentration of the internal standard.

The concentration of the analyte in the sample is determined by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Metazachlor Metabolic Pathway
Metazachlor undergoes extensive metabolism in plants, soil, and animals.[9] The formation of

Metazachlor Oxalic Acid is a key step in its degradation pathway. The following diagram

illustrates a simplified metabolic pathway leading to the formation of Metazachlor Oxalic Acid

and Metazachlor Sulfonic Acid, two major metabolites found in the environment.[10][11]
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Click to download full resolution via product page

Simplified metabolic pathway of Metazachlor.

Experimental Workflow for a Typical Analytical Run
The logical flow of a quantitative analysis using Metazachlor Oxalic Acid-d6 as an internal

standard is depicted in the diagram below.
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Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/products/TR-M226232/metazachlor-oxalic-acid-d6/
https://clearsynth.com/product/metazachlor-oxalic-acid-d6
https://www.lgcstandards.com/DZ/en/Metazachlor-oxalamic-acid-OA-/p/DRE-C14950050
https://www.lgcstandards.com/medias/sys_master/root/h41/hec/10969634439198/COA_TRC-M226232-1MG_ST-WB-CERT-4261098-1-1-1/COA-TRC-M226232-1MG-ST-WB-CERT-4261098-1-1-1.PDF
https://file.medchemexpress.com/batch_PDF/HY-136373S/Metazachlor-d6-COA-M002155-MedChemExpress.pdf
http://cvuas.xn--untersuchungsmter-bw-nzb.de/pdf/EPRW08-watermetabolites.pdf
https://www.researchgate.net/figure/LC-MS-MS-parameters-for-the-analysis-of-metazachlor-metabolites_tbl1_342152972
https://www.chromatographyonline.com/view/method-development-for-the-qualitative-and-quantitative-analysis-of-pesticides-by-direct-injection-liquid-chromatography-tandem-mass-spectrometry-lc-ms-ms-
https://www.apvma.gov.au/sites/default/files/publication/26306-prs-butisan-herbicide.pdf
https://www.researchgate.net/figure/The-structures-of-the-main-degradation-products-during-the-degradation-of-metazachlor_fig7_342044254
https://asca-berlin.de/main-metabolites-of-metazachlor/
https://asca-berlin.de/main-metabolites-of-metazachlor/
https://www.benchchem.com/product/b15553092#commercial-suppliers-of-metazachlor-oxalic-acid-d6
https://www.benchchem.com/product/b15553092#commercial-suppliers-of-metazachlor-oxalic-acid-d6
https://www.benchchem.com/product/b15553092#commercial-suppliers-of-metazachlor-oxalic-acid-d6
https://www.benchchem.com/product/b15553092#commercial-suppliers-of-metazachlor-oxalic-acid-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553092?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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